2-(4-Chlorophenyl)-2-(pyrrolidin-1-yl)acetic acid hydrochloride

• IUPAC Name: 2-(4-chlorophenyl)-2-pyrrolidin-1-ylacetic acid;hydrochloride
• InChI: InChI=1S/C12H14ClNO2.ClH/c13-10-5-3-9(4-6-10)11(12(15)16)14-7-1-2-8-14;/h3-6,11H,1-2,7-8H2,(H,15,16);1H
• InChI Key: AMFZZTMSJMAOSD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(C2=CC=C(C=C2)Cl)C(=O)O.Cl
• Molecular Formula: C12H15Cl2NO2
• Molecular Weight: 276.16 g/mol

Description

2-(4-Chlorophenyl)-2-(pyrrolidin-1-yl)acetic acid hydrochloride, commonly referred to as CPPA-HCl, is an organic compound belonging to the class of pyrrolidines. CPPA-HCl is an important chemical compound used in numerous scientific research applications, including biochemical and physiological studies. It is a colorless, crystalline solid that is soluble in water and alcohol. CPPA-HCl is a relatively new compound, as it was first synthesized in 2012.

Scientific Research Applications

Controlled-Release Herbicides

2,4-Dichlorophenoxyacetic acid, a compound structurally related to the one you're interested in, has been studied for its potential as a controlled-release herbicide. Researchers found that certain starch esters of this compound could release varying amounts of herbicide at rates suitable for controlled-release applications, indicating its potential for use in agriculture (Mehltretter et al., 1974).

Synthesis of Alkylpyridines

In a study on the synthesis of alkylpyridines, it was shown that certain derivatives, which may include compounds structurally similar to 2-(4-Chlorophenyl)-2-(pyrrolidin-1-yl)acetic acid hydrochloride, could be synthesized using specific methods. This has implications for the production of various chemical substances, potentially including pharmaceuticals (Cavill et al., 1960).

Magnetic Properties of Hydrochloride Crystals

Research on hydrochloride crystals based on compounds similar to this compound has shown interesting magnetic properties. These studies could have implications for the development of new materials with unique magnetic characteristics (Yong, Zhang, & She, 2013).

Electro-Optic Materials

The potential application in electro-optic materials has been explored. Researchers synthesized pyrrole-based donor-acceptor chromophores, which could be relevant for the development of nonlinear optical/electro-optic multilayers. Such materials have applications in various fields, including telecommunications and photonics (Facchetti et al., 2003).

Environmental Applications

The study of adsorption behavior of certain acetic acid derivatives on various surfaces could have environmental applications, particularly in the removal of these compounds from water sources. This is crucial for the management of herbicide pollution in agriculture and forestry (Khan & Akhtar, 2011).